(2R,3R)-3-(difluoromethoxy)butan-2-ol

• CAS No.: 2613299-24-2
• Molecular Formula: C5H10F2O2
• Molecular Weight: 140.1

Description

(2R,3R)-3-(Difluoromethoxy)butan-2-ol is a chiral secondary alcohol characterized by a difluoromethoxy (-OCHF₂) substituent at the C3 position of its butanol backbone. This compound belongs to a class of fluorinated alcohols, where the incorporation of fluorine atoms aims to enhance metabolic stability, bioavailability, and lipophilicity compared to non-fluorinated analogs .

Comparison with Similar Compounds

Key Observations:

Substituent Diversity: The C3 position is critical for biological activity. While the target compound has a simple difluoromethoxy group, clinical antifungals like efinaconazole and isavuconazole feature bulkier heterocyclic or piperidine-derived groups, which enhance target binding (e.g., lanosterol 14α-demethylase inhibition in fungi) .

However, it lacks the aromatic or heterocyclic moieties seen in clinically approved azoles, which contribute to antifungal potency .

Stereochemical Specificity : The (2R,3R) configuration is conserved in efinaconazole and related drugs, underscoring its importance for enantioselective activity. Mixtures of stereoisomers (e.g., (2R,3S)/(2S,3R)) are reported to have reduced efficacy .

Antifungal Activity

• Efinaconazole : Broad-spectrum activity against dermatophytes (MIC₉₀: 0.03–0.5 µg/mL), used topically for onychomycosis .
• Isoxazole Derivatives () : Exhibited MIC values of 0.5–8 µg/mL against pathogenic fungi, with activity modulated by the electronic nature of substituents on the isoxazole ring .
• Target Compound : Predicted to have moderate activity due to its smaller substituent, though direct data are unavailable.